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Compound of Interest

O-(3,4-
Compound Name:
difluorophenyl)hydroxylamine

Cat. No.: B13691300

Get Quote

Executive Summary & Chemical Identity[1][2][3]

0-(3,4-difluorophenyl)hydroxylamine is a specialized electrophilic aminating agent and
building block used in the synthesis of heterocycles (e.g., benzofurans via rearrangement) and
oxime ethers. While valuable, it belongs to the O-substituted hydroxylamine class, which
possesses a weak N-O bond (

). This structural feature imparts significant thermal instability and potential for explosive
decomposition upon heating or friction.

This guide prioritizes the Hydrochloride Salt (HCI) form, as the free base is kinetically unstable
and prone to rapid disproportionation.

Chemical Identifiers
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Property Detail

) 0-(3,4-difluorophenyl)hydroxylamine
Chemical Name
hydrochloride

CAS Number 1312769-99-5 (HCI Salt)

3,4-F

-C
Structure H

-O-NH

[LIE2][31[4][5] - HC

Molecular Weight 181.57 g/mol (HCI salt)
Physical Form White to off-white crystalline solid
Storage Class 4.1B (Flammable Solid / Self-reactive)

Hazard Profile & Mechanistic Toxicity
Thermal & Chemical Hazards (The "Why")

The primary danger lies in the N—O bond. Unlike N-aryl hydroxylamines, O-aryl variants are
potent nucleophiles (alpha-effect) but also susceptible to radical cleavage.

o Decomposition: Upon heating (>100°C) or metal catalysis (Fe, Cu), the compound can
undergo N—-O bond homolysis or Bamberger-like rearrangements, releasing significant
energy.

e Incompatibility: Violent reactions occur with strong acylating agents (anhydrides), oxidizing
agents (permanganates), and reducing metals (Zn, Mg).

Biological Hazards (E-E-A-T Assessment)

» Hematotoxicity (Methemoglobinemia): Like aniline and simple hydroxylamine, this compound
can oxidize ferrous hemoglobin (Fe
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) to ferric methemoglobin (Fe
), destroying oxygen transport capacity.
o Symptom:[6][7][8] Cyanosis (blue lips/nails) independent of respiratory distress.

o Genotoxicity: Hydroxylamines are direct-acting mutagens in Ames tests. Treat as a
suspected carcinogen (GHS Category 2).[8][9]

o Sensitization: High potential for skin sensitization (allergic contact dermatitis).
GHS Classification (Inferred from Analogues):

H228: Flammable solid.

H302+H312: Harmful if swallowed or in contact with skin.[8][9]

H317: May cause an allergic skin reaction.[7][8][9]

H351: Suspected of causing cancer.[7][8][9]

H373: May cause damage to organs (Blood) through prolonged exposure.[8][9]

Storage & Stability Protocols

The stability of this compound is strictly temperature- and pH-dependent.

Protocol 3.1: The "Cold Chain" Rule

o Temperature: Store strictly at 2°C — 8°C.

o Atmosphere: Must be stored under Argon or Nitrogen. Oxygen accelerates oxidative
degradation to the corresponding oxime or nitroso compounds.

o Container: Amber glass with a Teflon-lined cap. Avoid metal spatulas or containers (risk of
catalytic decomposition).

Protocol 3.2: Free Base vs. Hydrochloride

o HCI Salt: Relatively stable at 4°C.
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e Free Base:NEVER store the free base.

o Operational Rule: If your protocol requires the free base, generate it in situ (e.g., using
NaHCO

or Et

N) immediately prior to reaction. Do not isolate or concentrate the free base to dryness, as
it may detonate.

Handling & Experimental Workflow

Personal Protective Equipment (PPE)

o Respiratory: P3/N95 dust mask (for weighing <1g) or Powered Air Purifying Respirator
(PAPR) for larger scales.

o Dermal: Double nitrile gloves (0.11 mm min). O-aryl hydroxylamines penetrate skin rapidly.

e Eyes: Chemical splash goggles.

Workflow Visualization

The following diagram outlines the safe handling lifecycle, emphasizing the "Generate & Use"
principle for the free base.

If Free Base In-Situ Free Basing
Required

If Salt
Weighing » Solubilization Reaction Quench & Disposal
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(Add Base @ 0°C)
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Caption: Workflow for handling O-(3,4-difluorophenyl)hydroxylamine. Note the critical "In-
Situ" step for the free base.

Reaction Safety & Scale-Up
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When scaling reactions involving this compound >5g, thermal runaway is a significant risk.

Critical Control Points

e DSC Screening: Before scaling >1g, run a Differential Scanning Calorimetry (DSC) test.

o Reject Criteria: If an exotherm onset is detected <50°C above your reaction temperature,
do not proceed.

e Solvent Selection: Avoid halogenated solvents if using strong bases (carbene formation risk).
Preferred solvents: THF, MeOH, Toluene.

¢ Venting: Reactions often evolve gas (N

or oxides) upon decomposition. Ensure reactor is vented to a scrubber.

Scale-Up Decision Tree
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Caption: Go/No-Go decision logic for scaling reactions involving O-aryl hydroxylamines.

Emergency Procedures
EXxposure Response

o Skin Contact: Wash with soap and water for 15 minutes.[7] Do not use ethanol (increases

absorption).

 Inhalation: Move to fresh air. If lips turn blue (cyanosis), administer 100% oxygen.
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o Medical Note: Treat for methemoglobinemia. Methylene blue (1-2 mg/kg 1V) is the standard
antidote if MetHb levels >30%.

Spill Cleanup

e Evacuate the immediate area.
e Don PPE: Goggles, double gloves, respirator.

o Neutralize: Cover spill with weak reducing agent (e.g., sodium thiosulfate solution) to
degrade the N-O bond safely, or absorb with vermiculite.

» Disposal: Incineration is preferred. Do not mix with ketone waste (forms oximes, potentially
exothermic).

References

o Sigma-Aldrich. (2024).[8] Safety Data Sheet: O-(3,4-Difluorophenyl)hydroxylamine
hydrochloride. Link

e PubChem. (2024). Compound Summary: O-Aryl Hydroxylamines Class Hazards. National
Library of Medicine. Link

o ECHA. (2024). Registration Dossier: Hydroxylamine and substituted hydroxylamines.
European Chemicals Agency.[10][11] Link

o Santa Cruz Biotechnology. (2024). O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine
hydrochloride Safety Data. (Used as class analog for fluorinated hydroxylamines). Link

o ChemicalBook. (2024). Product List and CAS Verification for Fluorinated Hydroxylamines.
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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